2-(2-methoxyphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)acetamide
• InChI: InChI=1S/C21H24N2O5/c1-21(2)13-28-16-10-9-14(11-15(16)23(3)20(21)25)22-19(24)12-27-18-8-6-5-7-17(18)26-4/h5-11H,12-13H2,1-4H3,(H,22,24)
• InChI Key: NEECDEVLGHDLMV-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)COC3=CC=CC=C3OC)N(C1=O)C)C
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2-(2-methoxyphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide consists of interconnected rings and functional groups. For a visual representation, refer to the relevant scientific literature.

Scientific Research Applications

Antimicrobial and Antitumor Applications

Research focusing on derivatives of phenoxyacetamide, specifically in the context of antimicrobial and antitumor activity, has shown promising results. A study on a series of hydrazide and oxadiazole derivatives, using 3-methoxyphenol as a starting substance, revealed that certain compounds exhibited high inhibitory activity against A549 and MCF-7 tumor cell lines, alongside potent antimicrobial activity against gram-negative bacteria (Kaya et al., 2017). This indicates that modifications and functionalizations of the base compound could render it useful in the development of chemotherapeutic agents.

Synthetic Methodologies and Chemical Transformations

The synthesis of complex heterocyclic compounds often involves starting substances with phenoxy or methoxy groups. For example, the construction of the dibenzo[d,f][1,3]oxazepine skeleton from 2′-amino-2-hydroxybiphenyl and isothiocyanates via iodine-mediated cyclodesulfurization demonstrates a method to obtain novel compounds that might include derivatives similar to the compound (Murata et al., 2021). These synthetic pathways are crucial for the development of new molecules with potential biological activity.

Potential for Biological Activity

The structure of the compound suggests potential for biological activity, given the presence of a tetrahydrobenzo[b][1,4]oxazepin ring, which is a feature in molecules with pharmacological properties. Research into similar structures has yielded compounds with significant biological activities, including antimicrobial, antifungal, and antitumor effects. For instance, compounds with oxazepine rings have been studied for their fungicidal activities against phytopathogenic fungi, demonstrating the relevance of such structural motifs in drug discovery (Yang et al., 2017).